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Compound of Interest

Compound Name: Hydrobenzole hydrochloride

Cat. No.: B1218746

Anticancer Applications

The diphenylmethanol scaffold has been incorporated into numerous molecules exhibiting
potent anticancer activity. These derivatives have been shown to induce cell death and inhibit
proliferation in various cancer cell lines through the modulation of key signaling pathways.

The following table summarizes the in vitro cytotoxic activity (ICso values) of representative
diphenylmethanol derivatives against several human cancer cell lines.
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Compound Derivative Cancer Cell

) ICs0 (UM) Reference
Class Example Line
Benzhydrylpipera HL-60
] yavipip Compound 11 ] 16.80 [2]
zine (Leukemia)
Benzhydrylpipera Z138
) yavpip Compound 11 18.50 [2]
zine (Lymphoma)
Benzhydrylpipera DND-41
) Compound 11 ) 19.20 [2]
zine (Leukemia)
Benzhydrylpipera HL-60
] yavipp Compound 10 ] 19.90 [2]
zine (Leukemia)
Benzhydrylpipera 7138
) yaypIP Compound 10 18.00 [2]
zine (Lymphoma)
Benzhydrylpipera DND-41
] yavipip Compound 10 ] 18.50 [2]
zine (Leukemia)

Diphenylmethanol derivatives have been shown to exert their anticancer effects by modulating
critical signaling pathways involved in cancer cell proliferation and survival. Two of the most
notable pathways are the NF-kB and PI3K/Akt pathways.

o NF-kB Signaling Pathway: Certain benzhydrol derivatives have been found to inhibit the
growth of multiple myeloma cells by inactivating the NF-kB pathway.[3] NF-kB is a key
transcription factor that regulates the expression of genes involved in inflammation, cell
survival, and proliferation. Its inhibition can lead to apoptosis in cancer cells.

o PI3K/Akt Signaling Pathway: The PI3K/Akt pathway is a central regulator of cell growth,
proliferation, and survival.[4][5] Dysregulation of this pathway is a common feature in many
cancers.[6] Diphenylmethyl-containing compounds have been investigated as inhibitors of
Akt, a key kinase in this pathway.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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